Cas no 155650-97-8 (2(1H)-Pyrazinone,3,5-dimethyl-6-(2-methylpropyl)-)

• Product Name: 2(1H)-Pyrazinone,3,5-dimethyl-6-(2-methylpropyl)-
• CAS No: 155650-97-8
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 107093
• PubChem ID: 10397401
• Update Time: 2025-04-18

2(1H)-Pyrazinone,3,5-dimethyl-6-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,3,5-dimethyl-6-(2-methylpropyl)-
• 3,5-dimethyl-6-(2-methylpropyl)-1H-pyrazin-2-one
• 3,5-DIMETHYL-6-(2-METHYLPROPYL)PYRAZIN-2(1H)-ONE
• 2(1H)-Pyrazinone,3,5-dimethyl-6-(2-methylpropyl)-(9CI)
• AG-E-04049
• CTK4C8773
• DTXSID50439200
• 155650-97-8

• Inchi： 1S/C10H16N2O/c1-6(2)5-9-7(3)11-8(4)10(13)12-9/h6H,5H2,1-4H3,(H,12,13)
• InChI Key： CHZJKPGLMQFFIG-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC(C)=C(CC(C)C)N1

Computed Properties

• Exact Mass: 180.12600
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 45.75000
• LogP: 1.58520